![molecular formula C25H37N5O3 B286457 2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide](/img/structure/B286457.png)
2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide involves the modulation of the GABAergic and glutamatergic neurotransmitter systems. It acts as a positive allosteric modulator of GABA-A receptors, which leads to an increase in the inhibitory neurotransmitter activity. It also acts as a negative allosteric modulator of N-methyl-D-aspartate (NMDA) receptors, which leads to a decrease in the excitatory neurotransmitter activity.
Biochemical and Physiological Effects
2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide has been found to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines. It also has anxiolytic effects by reducing anxiety-related behavior and increasing the levels of GABA in the brain. Additionally, it has been found to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide in lab experiments is its specificity for GABA-A and NMDA receptors, which allows for targeted modulation of the neurotransmitter systems. However, one of the limitations is its potential toxicity at high doses, which can lead to adverse effects.
Future Directions
There are several future directions for the research on 2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide. One direction is to explore its potential use in the treatment of other neurological disorders, such as epilepsy and schizophrenia. Another direction is to investigate its potential as a therapeutic agent for drug addiction and withdrawal symptoms. Additionally, further research is needed to determine the optimal dosage and administration methods for its potential therapeutic applications.
In conclusion, 2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide is a chemical compound that has shown potential therapeutic applications in scientific research. Its specificity for GABA-A and NMDA receptors allows for targeted modulation of the neurotransmitter systems, leading to anti-inflammatory, analgesic, anxiolytic, and cognitive effects. However, further research is needed to determine its optimal dosage and administration methods and explore its potential use in the treatment of other neurological disorders and drug addiction.
Synthesis Methods
The synthesis method of 2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide involves the reaction of 2-(4-aminophenyl)-N-propylbenzamide with 4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butylamine in the presence of a coupling agent. The resulting product is purified through column chromatography to obtain the final compound.
Scientific Research Applications
2-{4-[4-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)butyl]-1-piperazinyl}-N-propylbenzamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory, analgesic, and anxiolytic effects. Additionally, it has been studied for its potential use in the treatment of neuropathic pain, anxiety disorders, and depression.
properties
Molecular Formula |
C25H37N5O3 |
---|---|
Molecular Weight |
455.6 g/mol |
IUPAC Name |
2-[4-[4-(1,3-dioxo-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridin-2-yl)butyl]piperazin-1-yl]-N-propylbenzamide |
InChI |
InChI=1S/C25H37N5O3/c1-2-12-26-23(31)20-9-3-4-10-21(20)28-18-16-27(17-19-28)13-7-8-15-30-24(32)22-11-5-6-14-29(22)25(30)33/h3-4,9-10,22H,2,5-8,11-19H2,1H3,(H,26,31) |
InChI Key |
MAPLINZMAAZKRZ-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC=CC=C1N2CCN(CC2)CCCCN3C(=O)C4CCCCN4C3=O |
Canonical SMILES |
CCCNC(=O)C1=CC=CC=C1N2CCN(CC2)CCCCN3C(=O)C4CCCCN4C3=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.